Cas no 2248386-60-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,3-dihydro-1H-inden-1-yl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,3-dihydro-1H-inden-1-yl)propanoate
• CAS No: 2248386-60-7
• MF: C₂₀H₁₇NO₄
• MW: 335.353285551071
• CID: 6031268
• PubChem ID: 165724796
• Update Time: 2025-06-12

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,3-dihydro-1H-inden-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6518435
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,3-dihydro-1H-inden-1-yl)propanoate
• 2248386-60-7

• Inchi： 1S/C20H17NO4/c22-18(12-11-14-10-9-13-5-1-2-6-15(13)14)25-21-19(23)16-7-3-4-8-17(16)20(21)24/h1-8,14H,9-12H2
• InChI Key： MUZWMDJUGRYUIU-UHFFFAOYSA-N
• SMILES： O(C(CCC1C2C=CC=CC=2CC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 335.11575802g/mol
• Monoisotopic Mass: 335.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,3-dihydro-1H-inden-1-yl)propanoate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,3-dihydro-1H-inden-1-yl)propanoate (CAS No. 2248386-60-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,3-dihydro-1H-inden-1-yl)propanoate (CAS No. 2248386-60-7) is a specialized organic molecule with a unique structural framework. This ester derivative combines the phthalimide moiety with an indenylpropanoate group, making it a subject of interest in pharmaceutical and material science research. Its molecular formula and intricate architecture suggest potential applications in drug delivery systems and polymer chemistry. Researchers are increasingly exploring its role in sustainable chemistry and green synthesis, aligning with global trends toward eco-friendly solutions.

One of the key features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,3-dihydro-1H-inden-1-yl)propanoate is its dual functionality, which allows it to act as a versatile intermediate in organic synthesis. The phthalimide segment is known for its electron-withdrawing properties, while the indenylpropanoate group contributes to its lipophilic character. This combination makes the compound a candidate for bioconjugation and prodrug development, topics frequently searched in academic and industrial databases. Recent studies highlight its potential in targeted drug release, a hot topic in precision medicine.

From a synthetic perspective, CAS No. 2248386-60-7 can be prepared through esterification reactions involving 3-(2,3-dihydro-1H-inden-1-yl)propanoic acid and 1,3-dioxo-2,3-dihydro-1H-isoindole. Optimizing reaction conditions to achieve high yields and purity is a common challenge discussed in forums and research papers. The compound’s stability under various pH conditions and its solubility profile are also critical parameters for researchers, as evidenced by frequent queries in chemical databases and AI-driven literature searches.

In the context of material science, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,3-dihydro-1H-inden-1-yl)propanoate has been investigated for its potential in polymeric coatings and adhesive formulations. Its aromatic and aliphatic components provide a balance between rigidity and flexibility, a property highly sought after in high-performance materials. Industry experts often search for alternatives to traditional petrochemical-based additives, and this compound’s biodegradability potential aligns with the growing demand for sustainable alternatives.

Another area of interest is the compound’s spectroscopic characteristics. Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data for CAS No. 2248386-60-7 are frequently requested in analytical chemistry circles. Researchers emphasize the importance of these techniques in verifying the compound’s structure and purity, especially when used in high-throughput screening or combinatorial chemistry. The integration of machine learning tools for spectral analysis has further amplified the efficiency of characterizing such complex molecules.

Looking ahead, the demand for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,3-dihydro-1H-inden-1-yl)propanoate is expected to rise, driven by its multifaceted applications. Whether in pharmaceutical intermediates, advanced materials, or catalysis, this compound exemplifies the convergence of innovation and sustainability. As search trends indicate, professionals are keen to explore its structure-activity relationships and scalable synthesis methods, ensuring its relevance in future scientific endeavors.